Cas no 1784763-12-7 ((5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
• CAS No: 1784763-12-7
• MDL: MFCD00459663
• CID: 4614058
• Update Time: 2025-05-22

(5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

• MDL： MFCD00459663
• Inchi： InChI=1S/C10H6FNOS2/c11-7-4-2-1-3-6(7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)/b8-5+
• InChI Key： PPZBKJKFBVRKKK-VMPITWQZSA-N
• SMILES： S=C1S/C(/C(N1)=O)=C/C2=CC=CC=C2F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

Recent Advances in the Study of (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 1784763-12-7)

The compound (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 1784763-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolone derivative exhibits a unique structural framework, characterized by a fluorobenzylidene moiety and a mercapto group, which contributes to its diverse biological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models.

One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one effectively targets cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two critical enzymes in the arachidonic acid cascade. This dual inhibition suggests its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's pharmacokinetic properties have revealed promising bioavailability and metabolic stability. Advanced computational modeling and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for the development of (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one as a viable drug candidate, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential as an anticancer agent. Preliminary data indicate that (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings highlight its multifunctional nature and underscore the need for further research to fully understand its therapeutic potential.

The synthesis of (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one has also been a focal point of recent studies. Researchers have developed more efficient and scalable synthetic routes, leveraging green chemistry principles to minimize environmental impact. These advancements are expected to facilitate large-scale production and accelerate the compound's transition from the laboratory to clinical trials.

In conclusion, (5E)-5-(2-fluorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 1784763-12-7) represents a promising candidate for the treatment of inflammatory and neoplastic diseases. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable subject for future research. Continued efforts to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and explore its therapeutic applications will be essential for realizing its full potential in the field of medicinal chemistry.